2-(4-Nitrophenyl)cyclohexa-2,5-diene-1,4-dione
Description
2-(4-Nitrophenyl)cyclohexa-2,5-diene-1,4-dione is a synthetic compound that has been identified as an anticancer drug . It is a small molecule that exhibits a potent and selective cytotoxic activity on different tumor cell lines .
Synthesis Analysis
The synthesis of 2-(4-Nitrophenyl)cyclohexa-2,5-diene-1,4-dione involves chemical modifications of the parachinone cannabinol HU-331 . The substitution by n-hexyl chain considerably enhanced the bioactivity of the compounds .Molecular Structure Analysis
The molecular structure of 2-(4-Nitrophenyl)cyclohexa-2,5-diene-1,4-dione is characterized by a butyl or hexyl chain in position 3 of the quinone ring .Chemical Reactions Analysis
The chemical reactions of 2-(4-Nitrophenyl)cyclohexa-2,5-diene-1,4-dione involve the addition of one or two mole equivalents of a halogen or a hydrogen halide to a nonconjugated diene .Future Directions
properties
CAS RN |
15394-91-9 |
|---|---|
Product Name |
2-(4-Nitrophenyl)cyclohexa-2,5-diene-1,4-dione |
Molecular Formula |
C12H7NO4 |
Molecular Weight |
229.19 g/mol |
IUPAC Name |
2-(4-nitrophenyl)cyclohexa-2,5-diene-1,4-dione |
InChI |
InChI=1S/C12H7NO4/c14-10-5-6-12(15)11(7-10)8-1-3-9(4-2-8)13(16)17/h1-7H |
InChI Key |
VKPOOTQNPMWHIC-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C2=CC(=O)C=CC2=O)[N+](=O)[O-] |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=O)C=CC2=O)[N+](=O)[O-] |
Other CAS RN |
15394-91-9 |
synonyms |
2-(4-NITROPHENYL)BENZO-1,4-QUINONE |
Origin of Product |
United States |
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